Cas no 100198-13-8 (Deacylmeliacinol; 14β,15β-Epoxide, 1-tigloyl, 3-Ac)

• Product Name: Deacylmeliacinol; 14β,15β-Epoxide, 1-tigloyl, 3-Ac
• CAS No: 100198-13-8
• MF: C₃₃H₄₂O₁₀
• MW: 598.680591106415
• CID: 186321
• Update Time: 2024-03-01

Deacylmeliacinol; 14β,15β-Epoxide, 1-tigloyl, 3-Ac Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(3S,3aS,5aR,5bR,6S,8R,8aR,10aR,10bR,11S,11aS,11bR,12aS)-8-(acetyloxy)-3-(3-furanyl)tetradecahydro-11-hydroxy-3a,5b,8a,11a-tetramethyl-1-oxo-3H-furo[4',3',2':8,9]phenanthro[2,1-c]oxireno[d]pyran-6-ylester, (2E)- (9CI)
• 2-Butenoic acid,2-methyl-,(3S,3aS,5aR,5bR,6S,8R,8aR,10aR,10bR,11S,11aS,11bR,12aS)-8-(acetyloxy)-3-(3-furanyl)tetradecahydro-1
• 2-Butenoic acid,2-methyl-,(3S,3aS,5aR,5bR,6S,8R,8aR,10aR,10bR,11S,11aS,11bR,12aS)-8-(acetyloxy)-3-(3-furanyl)tetradecahydro-11-hydroxy-3a,5b,8a,11a-tetramethyl-1-oxo-3H-furo[4',3',2':8,9]phenanthro[2,
• 2-Butenoicacid, 2-methyl-,8-(acetyloxy)-3-(3-furanyl)tetradecahydro-11-hydroxy-3a,5b,8a,11a-tetramethyl-1-oxo-3H-furo[4',3',2':8,9]phenanthro[2,1-c]oxireno[d]pyran-6-ylester, [3S-[3a,3aa,5aa,5bb,6a(E),8a,8ab,10ab,10ba,11a,11ab,11bS*,12aa]]-
• 3H-Furo[4',3',2':8,9]phenanthro[2,1-c]oxireno[d]pyran, 2-butenoic acid deriv.
• Piscidofuran
• CID 102146278
• (1R,2R,5S,6S,9S,11R,12S,13S,14R,17R,18R,20S,21R)-18-(acetyloxy)-6-(furan-3-yl)-13-hydroxy-1,5,12,17-tetramethyl-8-oxo-7,10,15-trioxahexacyclo[12.6.1.02,12.05,11.09,11.017,21]henicosan-20-yl (2E)-2-methylbut-2-enoate
• (2E)-2-Methyl-2-butenoic acid (1S,4S,4aR,4bS,5S,6R,6aR,7R,8R,10S,10aR,10bR,12aS)-8-acetoxy-12aH-4,4a-epoxy-6,7-(epoxymethano)-1-(3-furanyl)-3,4,4b,5,6,6a,7,8,9,10,10a,10b,11,12-tetradecahydro-5-hydroxy-4b,7,10a,12a-tetramethyl-3-oxo-1H-phenanthro[2,1-c]pyran-10-yl ester
• Deacylmeliacinol; 14β,15β-Epoxide, 1-tigloyl, 3-Ac

• Inchi： 1S/C33H42O10/c1-8-16(2)27(36)41-21-13-20(40-17(3)34)29(4)15-39-22-23(29)31(21,6)19-9-11-30(5)25(18-10-12-38-14-18)42-28(37)26-33(30,43-26)32(19,7)24(22)35/h8,10,12,14,19-26,35H,9,11,13,15H2,1-7H3/b16-8+/t19-,20-,21+,22-,23+,24-,25+,26-,29-,30+,31+,32+,33-/m1/s1
• InChI Key： AKMYXCRNLALNAA-XGIZYDPXSA-N
• SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@@]5(C)[C@H](C[C@H]([C@@]6(C)CO[C@@H]([C@H]([C@@]4(C)[C@]132)O)[C@H]56)OC(C)=O)OC(/C(=C/C)/C)=O

Computed Properties

• Exact Mass: 598.278
• Monoisotopic Mass: 598.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids